FHZ
FHZ
FHZ is a highly selective, cell-permeable, non-cytotoxic probe for dual channel detection of (OH radical) and HOCl in live cells and zebrafish embryos.
Brand Name:
Vulcanchem
CAS No.:
1883737-63-0
VCID:
VC0527973
InChI:
InChI=1S/C26H26N2O7/c27-28-25(31)19-3-1-2-4-20(19)26(28)21-7-5-17(30)15-23(21)35-24-16-18(6-8-22(24)26)34-14-13-33-12-11-32-10-9-29/h1-8,15-16,29-30H,9-14,27H2
SMILES:
O=C1N(N)C2(C3=C(OC4=C2C=CC(OCCOCCOCCO)=C4)C=C(O)C=C3)C5=C1C=CC=C5
Molecular Formula:
C26H26N2O7
Molecular Weight:
478.5
FHZ
CAS No.: 1883737-63-0
Inhibitors
VCID: VC0527973
Molecular Formula: C26H26N2O7
Molecular Weight: 478.5
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1883737-63-0 |
---|---|
Product Name | FHZ |
Molecular Formula | C26H26N2O7 |
Molecular Weight | 478.5 |
IUPAC Name | 2-Amino-3'-hydroxy-6'-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)spiro[isoindoline-1,9'-xanthen]-3-one |
Standard InChI | InChI=1S/C26H26N2O7/c27-28-25(31)19-3-1-2-4-20(19)26(28)21-7-5-17(30)15-23(21)35-24-16-18(6-8-22(24)26)34-14-13-33-12-11-32-10-9-29/h1-8,15-16,29-30H,9-14,27H2 |
Standard InChIKey | ULAZAGNYQREIQR-UHFFFAOYSA-N |
SMILES | O=C1N(N)C2(C3=C(OC4=C2C=CC(OCCOCCOCCO)=C4)C=C(O)C=C3)C5=C1C=CC=C5 |
Appearance | Solid powder |
Description | FHZ is a highly selective, cell-permeable, non-cytotoxic probe for dual channel detection of (OH radical) and HOCl in live cells and zebrafish embryos. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | FHZ; |
Reference | 1: Lee J, Lee J, Lee DH. Final height of Korean patients with early treated congenital hypothyroidism. Korean J Pediatr. 2018 Jul;61(7):221-225. doi: 10.3345/kjp.2018.61.7.221. Epub 2018 Jul 15. PubMed PMID: 30032589. 2: Mullins OC, Pomerantz AE, Zuo JY, Dong C. Downhole fluid analysis and asphaltene science for petroleum reservoir evaluation. Annu Rev Chem Biomol Eng. 2014;5:325-45. doi: 10.1146/annurev-chembioeng-060713-035923. Epub 2014 Mar 31. Review. PubMed PMID: 24702298. 3: Camp A, Vargas A. Ambient dose estimation H*(10) from LaBr3(Ce) spectra. Radiat Prot Dosimetry. 2014 Aug;160(4):264-8. doi: 10.1093/rpd/nct342. Epub 2013 Dec 22. PubMed PMID: 24366248. 4: Cordeiro GV, Silva IN, Goulart EM, Chagas AJ, Kater CE. Final height in congenital adrenal hyperplasia: the dilemma of hypercortisolism versus hyperandrogenism. Arq Bras Endocrinol Metabol. 2013 Mar;57(2):126-31. PubMed PMID: 23525290. 5: Fang HZ, Ren SQ, Shen DF. [Comparison of volatile oil chromatographic fingerprints of rhizoma curcumae longae and rhizoma wenyujin concisum]. Zhong Yao Cai. 2006 Nov;29(11):1179-82. Chinese. PubMed PMID: 17228659. 6: Hasegawa S, Abe H. [Fourier analysis of pattern visual evoked potentials and changes of the harmonic component in longstanding optic neuritis]. Nippon Ganka Gakkai Zasshi. 1992 Nov;96(11):1449-57. Japanese. PubMed PMID: 1476076. |
Last Modified | Aug 20 2021 |
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